![molecular formula C18H14O8 B1211726 Versiconal hydroxyaldehyde form CAS No. 62218-05-7](/img/structure/B1211726.png)
Versiconal hydroxyaldehyde form
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Overview
Description
Versiconal hydroxyaldehyde form is the tricyclic anthraquinone-hydroxyaldehyde form of versicolorone. It is a versiconal, an aldehyde and a tetrahydroxyanthraquinone.
Scientific Research Applications
Enzymatic Conversion in Aflatoxin Biosynthesis
Versiconal hydroxyaldehyde form (VHOH) is involved in the metabolic pathway of aflatoxin biosynthesis. The conversion of versiconal hemiacetal acetate (VHA) to VHOH is catalyzed by an esterase enzyme encoded by the estA gene in Aspergillus parasiticus. This process is part of a complex metabolic grid, where the conversion steps of VHA to VHOH and from versiconol acetate (VOAc) to versiconol (VOH) may be facilitated by the same esterase. Disruption of the estA gene in A. parasiticus leads to the accumulation of VHA and other intermediates, indicating the crucial role of estA-encoded esterase in aflatoxin biosynthesis (Chang, Yabe, & Yu, 2004).
Participation in Aflatoxin Biosynthesis Outside the Gene Cluster
The this compound participates in aflatoxin biosynthesis through a series of enzymatic reactions. The vrdA gene, although not located within the aflatoxin gene cluster, encodes a reductase that catalyzes multiple steps in the pathway, including the conversion of hydroxyversicolorone to versicolorone, VHA to VOAc, and VHOH to VOH. This highlights the interconnected nature of enzymatic functions in the biosynthetic pathway of aflatoxins and the involvement of genes outside the primary gene cluster (Shima et al., 2009).
Properties
62218-05-7 | |
Molecular Formula |
C18H14O8 |
Molecular Weight |
358.3 g/mol |
IUPAC Name |
4-hydroxy-2-(1,3,6,8-tetrahydroxy-9,10-dioxoanthracen-2-yl)butanal |
InChI |
InChI=1S/C18H14O8/c19-2-1-7(6-20)13-12(23)5-10-15(17(13)25)18(26)14-9(16(10)24)3-8(21)4-11(14)22/h3-7,19,21-23,25H,1-2H2 |
InChI Key |
GMVJTFZRAUCHLC-UHFFFAOYSA-N |
SMILES |
C1=C(C=C(C2=C1C(=O)C3=CC(=C(C(=C3C2=O)O)C(CCO)C=O)O)O)O |
Canonical SMILES |
C1=C(C=C(C2=C1C(=O)C3=CC(=C(C(=C3C2=O)O)C(CCO)C=O)O)O)O |
synonyms |
versiconal |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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